Cas no 2171972-32-8 (3,5-dimethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione)

• Product Name: 3,5-dimethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione
• CAS No: 2171972-32-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6507526
• PubChem ID: 165557664
• Update Time: 2025-06-15

3,5-dimethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione
• EN300-1621482
• 2171972-32-8

• Inchi： 1S/C10H15NO2/c1-4-5-10(3)8(12)7(2)6-11-9(10)13/h6H,4-5H2,1-3H3,(H,11,13)
• InChI Key： QLXKNMALDVMGJO-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CNC(C1(C)CCC)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3,5-dimethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione

Comprehensive Analysis of 3,5-dimethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2171972-32-8): Properties, Applications, and Industry Insights

The compound 3,5-dimethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2171972-32-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydropyridine core and dione functional groups, make it a versatile intermediate for synthesizing bioactive compounds. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched questions about its stability, solubility, and commercial availability.

From a structural perspective, the presence of both methyl and propyl substituents at the 3-position of the tetrahydropyridine ring influences the compound's steric and electronic properties. Researchers have noted its potential as a precursor for N-heterocyclic scaffolds, which are pivotal in drug discovery for targeting neurological and metabolic disorders. Recent studies highlight its role in modulating enzyme activity, particularly in the context of oxidative stress—a hot topic linked to aging and chronic diseases.

The synthesis of 3,5-dimethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione typically involves condensation reactions under controlled conditions to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, as impurities may affect downstream applications. Industry professionals often search for optimized protocols to scale up production while minimizing environmental impact—a concern aligned with the growing demand for green chemistry practices.

In agrochemical applications, derivatives of this compound exhibit promise as plant growth regulators. Its ability to influence metabolic pathways in crops has been explored in peer-reviewed studies, coinciding with the global push for sustainable agriculture. Notably, its low toxicity profile (as per preliminary ecotoxicological data) positions it as a candidate for eco-friendly formulations—a key selling point for manufacturers targeting organic farming markets.

Storage and handling recommendations for CAS No. 2171972-32-8 emphasize protection from moisture and extreme temperatures, as these factors may lead to degradation. Suppliers frequently address inquiries about shelf life and compatibility with common solvents like DMSO or ethanol, which are relevant to laboratory workflows. Additionally, regulatory compliance (e.g., REACH registration status) remains a top query among international buyers navigating complex chemical trade laws.

Future research directions may explore the compound's utility in material science, particularly for designing functional polymers with tailored thermal stability. Cross-disciplinary collaborations could unlock innovations in catalysis or energy storage—areas dominating academic and industrial discourse. As synthetic methodologies advance, cost-effective routes to access this tetrahydropyridine derivative will likely expand its commercial adoption.

In summary, 3,5-dimethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione represents a multifaceted chemical entity with untapped potential. By aligning its development with trends like precision medicine and circular economy principles, stakeholders can maximize its value across diverse sectors while addressing sustainability challenges.